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Compound of Interest

Compound Name: 3-(4-Aminophenoxy)propanamide

CAS No.: 121489-79-0

Cat. No.: B1518898

Get Quote

Executive Summary & Chemical Identity[1][2]
3-(4-Aminophenoxy)propanamide is a bifunctional building block frequently employed as a

linker in drug conjugates (e.g., PROTACs, ADCs) and as a monomer in high-performance

polymer synthesis.[1] Its structure combines a polar primary amide tail with an electron-rich

aniline core via an ether linkage, creating a distinct solubility profile that balances hydrophilicity

and lipophilicity.[1]

This guide provides a technical breakdown of its solubility behaviors in DMSO (the standard

stock solvent) and Water (the biological medium), supported by experimental protocols for

verification.[1]
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Property Detail

CAS Number 121489-79-0

IUPAC Name 3-(4-aminophenoxy)propanamide

Formula C₉H₁₂N₂O₂

Molecular Weight 180.21 g/mol

Structure H₂N-C₆H₄-O-CH₂-CH₂-CONH₂

Key Functionalities
Primary Amine (nucleophile), Ether (linker),

Primary Amide (H-bond donor/acceptor)

Physicochemical Basis of Solubility[1]
Understanding the molecular interactions is crucial for predicting behavior in unmapped solvent

systems.[1]

Structural Analysis[1][8]
Hydrophilic Domain (Amide & Amine): The terminal amide group (-CONH₂) and the aromatic

amine (-NH₂) are strong hydrogen bond donors and acceptors.[1] This facilitates interaction

with polar protic solvents like water and methanol.[1]

Lipophilic Domain (Phenyl Ether): The central benzene ring and the ethyl ether linkage

introduce significant lipophilicity.[1] This limits solubility in cold water but enhances

compatibility with organic polar aprotic solvents.[1]

Crystal Lattice Energy: As a primary amide, the compound likely possesses a stable crystal

lattice due to intermolecular hydrogen bonding network (amide-to-amide).[1] Breaking this

lattice requires a solvent with high dielectric constant or strong H-bonding capability (e.g.,

DMSO).[1]

Solubility Data & Recommendations
The following data summarizes the solubility behavior based on structural analogs (e.g.,

paracetamol derivatives, phenoxy-alkyl amines) and standard laboratory performance.
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Solubility Profile Table
Solvent Solubility Rating Estimated Conc.

Usage
Recommendation

DMSO High > 100 mg/mL

Primary Stock

Solvent. Ideal for

preparing 10–100 mM

stocks for biological

assays.[1]

Water (25°C) Moderate 1 – 10 mg/mL*

Soluble enough for

direct aqueous

reactions but may

require heating or pH

adjustment.[1]

Water (80°C) High > 50 mg/mL

Suitable for

recrystallization or hot

aqueous synthesis.[1]

Ethanol Soluble ~20–50 mg/mL

Good co-solvent for

formulation; useful for

precipitation

purification.[1]

DMF / DMAc High > 100 mg/mL

Alternative stock

solvents for polymer

chemistry

applications.[1]

*Note: Aqueous solubility is pH-dependent.[1] The aniline nitrogen (pKa ~4.[1]6) will protonate

in acidic media (pH < 4), significantly increasing solubility.[1]

Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution in
DMSO
For biological assays or high-throughput screening.[1]
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Objective: Create a stable, high-concentration stock solution free of precipitates.

Calculate Mass: To prepare 10 mL of 100 mM stock:

[1]

Weighing: Weigh 180.2 mg of 3-(4-Aminophenoxy)propanamide into a 20 mL amber glass

scintillation vial (protect from light to prevent aniline oxidation).

Solvent Addition: Add 5.0 mL of anhydrous DMSO (Grade: ≥99.9%).

Dissolution: Vortex vigorously for 30–60 seconds. If particulates remain, sonicate in a water

bath at 35°C for 5 minutes.[1]

Volume Adjustment: Transfer to a volumetric flask or use a precision pipette to add DMSO to

a final volume of 10.0 mL.

Storage: Aliquot into small volumes (e.g., 500 µL) to avoid freeze-thaw cycles. Store at

-20°C.

Protocol B: Thermodynamic Aqueous Solubility
Determination (Shake-Flask)
For determining the exact solubility limit in a specific buffer.[1]

Objective: Quantify saturation concentration at equilibrium.

Supersaturation: Add excess solid compound (approx. 20 mg) to 1 mL of the target buffer

(e.g., PBS pH 7.[1]4) in a microcentrifuge tube.

Equilibration: Shake or rotate the sample at room temperature (25°C) for 24 hours.

Clarification: Centrifuge at 10,000 × g for 10 minutes to pellet undissolved solid.

Filtration: Filter the supernatant through a 0.22 µm PVDF or PTFE syringe filter.[1] Note: Do

not use Nylon filters as amides may bind nonspecifically.[1]
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Quantification: Analyze the filtrate via HPLC-UV (254 nm) against a standard curve prepared

from the DMSO stock.

Workflow Visualization
The following diagram illustrates the decision logic for solvent selection and handling based on

the intended application.

Start: 3-(4-Aminophenoxy)propanamide

Select Application

Biological Assay / Screening

 Low Conc. (<1 mM)

Chemical Synthesis / Scale-up

 High Conc. (>10 mM)

Prepare 100 mM Stock in DMSO
(Anhydrous, stored at -20°C)

Direct Aqueous Dissolution
(Heat to 50°C if needed)

Dilute into Media (1:1000)
Final DMSO < 0.1%

Optional: Acidify (pH < 4)
Protonates Aniline -> High Solubility

 If precipitation occurs

Click to download full resolution via product page

Caption: Decision matrix for solvent selection. DMSO is preferred for stock stability; pH

adjustment enhances aqueous solubility for synthesis.[1]

Stability & Handling Risks[1][9]
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Oxidation Sensitivity: The primary aromatic amine is susceptible to oxidation by air, leading

to a color change (yellow/brown) over time.[1]

Mitigation: Store solids under nitrogen/argon.[1] Keep DMSO stocks in amber vials.

Hydrolysis: The amide bond is stable at neutral pH but will hydrolyze to the carboxylic acid

(3-(4-aminophenoxy)propionic acid) in strong acids (HCl > 1M) or bases (NaOH > 1M) at

elevated temperatures.[1]

Hygroscopicity: The amide moiety can absorb moisture.[1] Store desiccated to prevent

weighing errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-of-3-4-aminophenoxy-propanamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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